Cas no 2229211-73-6 (5-(1-ethyl-1H-imidazol-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(1-ethyl-1H-imidazol-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2229211-73-6
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6509192
• PubChem ID: 165690996
• Update Time: 2025-05-19

5-(1-ethyl-1H-imidazol-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-imidazol-2-yl)-1,3-oxazolidin-2-one
• 2229211-73-6
• EN300-1776804

• Inchi： 1S/C8H11N3O2/c1-2-11-4-3-9-7(11)6-5-10-8(12)13-6/h3-4,6H,2,5H2,1H3,(H,10,12)
• InChI Key： KDUZOBVBRHTDLJ-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1=NC=CN1CC)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56.2Ų

Additional information on 5-(1-ethyl-1H-imidazol-2-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(1-ethyl-1H-imidazol-2-yl)-1,3-oxazolidin-2-one (CAS No. 2229211-73-6)

The compound 5-(1-ethyl-1H-imidazol-2-yl)-1,3-oxazolidin-2-one (CAS No. 2229211-73-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining an imidazole ring with an oxazolidinone moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its ability to interact with biological targets.

In recent years, the demand for imidazole-derived compounds has surged due to their versatility in drug discovery. The oxazolidinone group, known for its antimicrobial properties, further enhances the appeal of this compound. Users searching for "imidazole derivatives in drug development" or "oxazolidinone-based therapeutics" will find this molecule highly relevant. Its synthesis and applications align with current trends in green chemistry and sustainable pharmaceutical production, topics frequently explored in academic and industrial circles.

The molecular structure of 5-(1-ethyl-1H-imidazol-2-yl)-1,3-oxazolidin-2-one features a 1-ethyl-substituted imidazole ring fused to an oxazolidin-2-one core. This arrangement offers excellent stability and reactivity, making it suitable for further functionalization. Chemists often inquire about "synthetic routes for imidazole-oxazolidinone hybrids" or "CAS 2229211-73-6 solubility and stability," highlighting the need for detailed physicochemical data. Recent studies suggest its potential in modulating enzyme activity, a hot topic in precision medicine and targeted therapy.

From an industrial perspective, CAS No. 2229211-73-6 is valued for its scalability and compatibility with modern flow chemistry techniques. Companies exploring "high-throughput synthesis of heterocycles" or "cost-effective imidazole production" may consider this compound a viable intermediate. Its role in catalysis and material science is also under investigation, with preliminary results indicating utility in polymer modification and surface functionalization.

Environmental and regulatory considerations are critical for 5-(1-ethyl-1H-imidazol-2-yl)-1,3-oxazolidin-2-one. Researchers frequently search for "biodegradability of imidazole derivatives" and "toxicological profiles of oxazolidinones," reflecting growing concerns about eco-friendly chemicals. While this compound is not classified as hazardous, its handling should adhere to standard laboratory safety protocols. The push for REACH compliance and green solvents in its synthesis further underscores its alignment with global sustainability goals.

In summary, 5-(1-ethyl-1H-imidazol-2-yl)-1,3-oxazolidin-2-one (CAS No. 2229211-73-6) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, agrochemical innovation, and advanced materials ensures continued interest from diverse scientific communities. As research progresses, its potential to address challenges in personalized medicine and circular economy will likely expand, solidifying its position as a key player in modern chemistry.